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Compound of Interest

Compound Name: SGC6870

Cat. No.: B1193587 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
SGC6870 is a potent, selective, and cell-active allosteric inhibitor of Protein Arginine

Methyltransferase 6 (PRMT6).[1] PRMT6 is a key epigenetic modifier that catalyzes the

asymmetric dimethylation of histone H3 at arginine 2 (H3R2me2a), a mark predominantly

associated with transcriptional repression.[2][3] Dysregulation of PRMT6 activity is implicated in

various diseases, including cancer, making it an attractive therapeutic target.[4] Chromatin

Immunoprecipitation (ChIP) is a powerful technique to investigate the genome-wide localization

of histone modifications and DNA-binding proteins. When coupled with the use of specific

inhibitors like SGC6870, ChIP can elucidate the direct impact of enzyme inhibition on the

epigenetic landscape.

These application notes provide a detailed protocol for employing SGC6870 in ChIP

experiments to probe the functional consequences of PRMT6 inhibition on histone methylation

at specific gene loci.

SGC6870: Properties and Cellular Activity
SGC6870 is a well-characterized chemical probe with high selectivity for PRMT6 over other

methyltransferases.[1] For effective use in cellular assays, it is crucial to consider its potency

and the time required to elicit a cellular response. Its inactive enantiomer, SGC6870N, serves

as an excellent negative control for experiments.
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Parameter Value Reference

Target
Protein Arginine

Methyltransferase 6 (PRMT6)
[1]

Mechanism of Action Allosteric Inhibitor [1]

In Vitro IC50 77 ± 6 nM [1]

Cellular IC50 (H3R2me2a

reduction)

0.9 ± 0.1 µM (in HEK293T

cells)
[1][5]

Cellular IC50 (H4R3me2a

reduction)

0.6 ± 0.1 µM (in HEK293T

cells)
[1][5]

Recommended Cellular

Treatment Time
20 hours [1][5]

Negative Control
SGC6870N (inactive

enantiomer)
[1]

PRMT6 Signaling and Chromatin Regulation
PRMT6-mediated H3R2me2a is a key component of transcriptional regulation. This repressive

mark has been shown to be mutually exclusive with the activating mark, histone H3 lysine 4

trimethylation (H3K4me3).[3][6] By inhibiting PRMT6, SGC6870 is expected to decrease

H3R2me2a levels at target gene promoters, potentially leading to an increase in H3K4me3 and

subsequent gene activation. PRMT6 has been shown to regulate a variety of genes involved in

cell cycle control, development, and cancer progression.

Below is a simplified representation of the signaling pathway involving PRMT6 and the

expected effect of SGC6870.
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PRMT6-mediated Gene Repression

Effect of SGC6870

PRMT6 Histone H3 (Arginine 2)Methylation H3R2me2a
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SGC6870 PRMT6Inhibits Histone H3 (Arginine 2) H3K4me3
(Activating Mark)

Allows for Target Gene
Transcription ON

Activates

Click to download full resolution via product page

PRMT6 signaling and the inhibitory effect of SGC6870.

Experimental Workflow for ChIP using SGC6870
The following diagram outlines the major steps for a ChIP experiment designed to assess the

effect of SGC6870 on H3R2me2a levels at specific genomic loci.
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Start: Cell Culture

Treat cells with SGC6870,
SGC6870N, or Vehicle (DMSO)

(e.g., 1-10 µM, 20 hours)

Crosslink proteins to DNA
(Formaldehyde)

Cell Lysis and
Chromatin Shearing

(Sonication or Enzymatic Digestion)

Immunoprecipitation (IP)
with anti-H3R2me2a antibody

Wash to remove
non-specific binding

Elute Chromatin and
Reverse Crosslinks

Purify DNA

Quantitative PCR (qPCR) Analysis
of target gene promoters

End: Data Interpretation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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